Cas no 167568-21-0 (Carbamic acid, bis(3-aminopropyl)-, 1,1-dimethylethyl ester)

Carbamic acid, bis(3-aminopropyl)-, 1,1-dimethylethyl ester structure
167568-21-0 structure
Product Name:Carbamic acid, bis(3-aminopropyl)-, 1,1-dimethylethyl ester
CAS No:167568-21-0
MF:C11H25N3O2
MW:231.335102796555
CID:1348107
PubChem ID:11020730
Update Time:2025-04-20

Carbamic acid, bis(3-aminopropyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, bis(3-aminopropyl)-, 1,1-dimethylethyl ester
    • N-Boc-3,3'-diaminodipropylamine
    • BNQAFROAHNBRIV-UHFFFAOYSA-N
    • Tert-butyl N,N-bis(3-aminopropyl)carbamate
    • SCHEMBL5460363
    • 167568-21-0
    • SS-5242
    • AKOS037655842
    • tert-butyl bis(3-aminopropyl)carbamate
    • Inchi: 1S/C11H25N3O2/c1-11(2,3)16-10(15)14(8-4-6-12)9-5-7-13/h4-9,12-13H2,1-3H3
    • InChI Key: BNQAFROAHNBRIV-UHFFFAOYSA-N
    • SMILES: O(C(N(CCCN)CCCN)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 231.19485
  • Monoisotopic Mass: 231.19467705g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 8
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 81.6Ų

Experimental Properties

  • PSA: 81.58

Carbamic acid, bis(3-aminopropyl)-, 1,1-dimethylethyl ester Pricemore >>

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